Cas no 940368-24-1 (N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3,4,5-triethoxybenzamide)

• Product Name: N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3,4,5-triethoxybenzamide
• CAS No: 940368-24-1
• MF: C₂₂H₂₆N₂O₄S
• MW: 414.517844676971
• CID: 6256284
• PubChem ID: 3319589
• Update Time: 2025-10-29

N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3,4,5-triethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3,4,5-triethoxybenzamide
• F1300-0311
• N-(4,5-dimethylbenzo[d]thiazol-2-yl)-3,4,5-triethoxybenzamide
• 940368-24-1
• AKOS003006014

• Inchi： 1S/C22H26N2O4S/c1-6-26-16-11-15(12-17(27-7-2)20(16)28-8-3)21(25)24-22-23-19-14(5)13(4)9-10-18(19)29-22/h9-12H,6-8H2,1-5H3,(H,23,24,25)
• InChI Key： XQBXFTGWNLWMNU-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=C(C(=C(C=2)OCC)OCC)OCC)=O)=NC2=C1C=CC(C)=C2C

Computed Properties

• Exact Mass: 414.16132849g/mol
• Monoisotopic Mass: 414.16132849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 97.9Ų

Additional information on N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3,4,5-triethoxybenzamide

N-(4,5-Dimethyl-1,3-Benzothiazol-2-yl)-3,4,5-Triethoxybenzamide: A Comprehensive Overview

CAS No. 940368-24-1, commonly referred to as N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3,4,5-triethoxybenzamide, is a complex organic compound with significant applications in various fields. This compound is characterized by its unique structure, which combines a benzothiazole ring system with a triethoxybenzamide group. The benzothiazole moiety is known for its stability and versatility in chemical reactions, making it a valuable component in the synthesis of advanced materials and pharmaceuticals.

Recent studies have highlighted the potential of this compound in the development of high-performance polymers and biomedical materials. Researchers have demonstrated that the incorporation of the benzothiazole group enhances the thermal stability and mechanical properties of polymers, making them suitable for use in high-temperature applications. Additionally, the triethoxybenzamide group has been shown to exhibit antioxidant properties, which can be leveraged in the creation of protective coatings and food preservatives.

The synthesis of N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3,4,5-triethoxybenzamide involves a multi-step process that requires precise control over reaction conditions. The key steps include the preparation of the benzothiazole derivative and its subsequent coupling with the triethoxybenzamide group. Recent advancements in catalytic chemistry have enabled more efficient and environmentally friendly methods for this synthesis, reducing production costs and minimizing waste.

In terms of applications, this compound has found significant use in the pharmaceutical industry. Its ability to act as a bioisostere makes it an attractive candidate for drug design. Bioisosteres are structural analogs of biologically active compounds that can enhance pharmacokinetic properties such as solubility and bioavailability. By incorporating this compound into drug molecules, researchers can potentially develop more effective treatments for various diseases.

Another promising area of research involves the use of this compound in nanotechnology. Scientists have explored its potential as a building block for constructing self-assembled monolayers and nanocomposites. These materials exhibit unique electronic and optical properties, which could be exploited in the development of advanced sensors and electronic devices.

The environmental impact of this compound has also been a topic of interest. Studies have shown that it exhibits low toxicity to aquatic organisms under controlled conditions. However, further research is needed to fully understand its long-term effects on ecosystems and to develop sustainable methods for its disposal.

In conclusion, N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3,4,5-triethoxybenzamide (CAS No. 940368-24-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool in modern chemistry. As research continues to uncover new uses for this compound, its role in advancing science and technology is expected to grow significantly.